3-azido-5-bromopyridine
Overview
Description
3-azido-5-bromopyridine is a chemical compound that is widely used in scientific research, particularly in the fields of biochemistry and physiology. It has a wide range of applications in research and laboratory experiments, and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
3-azido-5-bromopyridine is used as a reagent in various scientific research applications. It is commonly used as a substrate in enzymatic reactions, as a cross-linking agent in protein-ligand interactions, and as a fluorophore in fluorescence microscopy. It is also used in the synthesis of various heterocyclic compounds, such as pyridines and imidazoles, and in the synthesis of various polymers materials.
Mechanism of Action
3-azido-5-bromopyridine acts as a bifunctional reagent, which is capable of forming covalent bonds with both nucleophilic and electrophilic sites on molecules. It is capable of forming covalent bonds with both primary and secondary amines, as well as with sulfhydryl and carboxyl groups. It is also capable of forming covalent bonds with alkyl halides, alkyl sulfonates, and other alkylating agents.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes, such as proteases and phosphatases, and to inhibit the activity of various receptors. It has also been found to inhibit the growth of various types of cancer cells, and to induce apoptosis in these cells. In addition, it has been found to have anti-inflammatory and anti-oxidative properties.
Advantages and Limitations for Lab Experiments
3-azido-5-bromopyridine has a number of advantages for use in laboratory experiments. It is relatively stable and non-toxic, and can be easily synthesized from readily available starting materials. It is also relatively inexpensive, and can be stored for long periods of time without significant degradation. However, it is also relatively reactive, and can cause unwanted side reactions in certain circumstances.
Future Directions
There are a number of potential future directions for research related to 3-azido-5-bromopyridine. These include further investigations into its mechanism of action, its effects on various biochemical and physiological processes, and its potential applications in drug development. In addition, further research is needed to better understand the effects of this compound on various types of cancer cells, as well as its potential applications in the treatment of various diseases. Finally, further research is needed to better understand the potential toxicity of this compound, and to develop methods to reduce its reactivity and improve its stability.
Synthesis Methods
3-azido-5-bromopyridine is synthesized through a two-step process. The first step involves the reaction of 3-bromopyridine with sodium azide to form this compound. This reaction is typically carried out in an aqueous solution at room temperature. The second step involves the reaction of this compound with an alkylating agent, such as an alkyl halide or an alkyl sulfonate, to form a variety of alkyl derivatives. This reaction is typically carried out in an organic solvent at elevated temperatures.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-azido-5-bromopyridine involves the bromination of 3-azidopyridine.", "Starting Materials": [ "3-azidopyridine", "Bromine", "Acetic acid", "Hydrogen peroxide" ], "Reaction": [ "Add 3-azidopyridine to a round-bottom flask", "Add acetic acid to the flask and stir the mixture", "Slowly add bromine to the mixture while stirring", "Add hydrogen peroxide to the mixture to quench the reaction", "Filter the mixture to obtain the crude product", "Purify the crude product using column chromatography to obtain 3-azido-5-bromopyridine" ] } | |
| 1692510-03-4 | |
Molecular Formula |
C5H3BrN4 |
Molecular Weight |
199 |
Purity |
95 |
Origin of Product |
United States |
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